Cas no 675575-41-4 (BENZOIC ACID, 2-(METHYLAMINO)-5-(TRIFLUOROMETHYL)-, METHYL ESTER)
BENZOIC ACID, 2-(METHYLAMINO)-5-(TRIFLUOROMETHYL)-, METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- BENZOIC ACID, 2-(METHYLAMINO)-5-(TRIFLUOROMETHYL)-, METHYL ESTER
- UDIWUQFBDZRCKR-UHFFFAOYSA-N
- methyl 2-(methylamino)-5-(trifluoromethyl)benzoate
- 675575-41-4
- N-methyl-5-trifluoromethylanthranilic methyl ester
- EN300-6510159
-
- Inchi: 1S/C10H10F3NO2/c1-14-8-4-3-6(10(11,12)13)5-7(8)9(15)16-2/h3-5,14H,1-2H3
- InChI Key: UDIWUQFBDZRCKR-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC(C(F)(F)F)=CC=C1NC
Computed Properties
- Exact Mass: 233.06636305Da
- Monoisotopic Mass: 233.06636305Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 38.3Ų
BENZOIC ACID, 2-(METHYLAMINO)-5-(TRIFLUOROMETHYL)-, METHYL ESTER Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6510159-0.05g |
methyl 2-(methylamino)-5-(trifluoromethyl)benzoate |
675575-41-4 | 0.05g |
$612.0 | 2023-05-29 | ||
| Enamine | EN300-6510159-0.1g |
methyl 2-(methylamino)-5-(trifluoromethyl)benzoate |
675575-41-4 | 0.1g |
$640.0 | 2023-05-29 | ||
| Enamine | EN300-6510159-0.25g |
methyl 2-(methylamino)-5-(trifluoromethyl)benzoate |
675575-41-4 | 0.25g |
$670.0 | 2023-05-29 | ||
| Enamine | EN300-6510159-0.5g |
methyl 2-(methylamino)-5-(trifluoromethyl)benzoate |
675575-41-4 | 0.5g |
$699.0 | 2023-05-29 | ||
| Enamine | EN300-6510159-1.0g |
methyl 2-(methylamino)-5-(trifluoromethyl)benzoate |
675575-41-4 | 1g |
$728.0 | 2023-05-29 | ||
| Enamine | EN300-6510159-2.5g |
methyl 2-(methylamino)-5-(trifluoromethyl)benzoate |
675575-41-4 | 2.5g |
$1428.0 | 2023-05-29 | ||
| Enamine | EN300-6510159-5.0g |
methyl 2-(methylamino)-5-(trifluoromethyl)benzoate |
675575-41-4 | 5g |
$2110.0 | 2023-05-29 | ||
| Enamine | EN300-6510159-10.0g |
methyl 2-(methylamino)-5-(trifluoromethyl)benzoate |
675575-41-4 | 10g |
$3131.0 | 2023-05-29 |
BENZOIC ACID, 2-(METHYLAMINO)-5-(TRIFLUOROMETHYL)-, METHYL ESTER Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on BENZOIC ACID, 2-(METHYLAMINO)-5-(TRIFLUOROMETHYL)-, METHYL ESTER
BENZOIC ACID, 2-(METHYLAMINO)-5-(TRIFLUOROMETHYL)-, METHYL ESTER (CAS No. 675575-41-4): A Comprehensive Overview
BENZOIC ACID, 2-(METHYLAMINO)-5-(TRIFLUOROMETHYL)-, METHYL ESTER (CAS No. 675575-41-4) is a versatile organic compound with significant applications in the fields of pharmaceuticals and chemical research. This compound, also known as 2-(Methylamino)-5-(trifluoromethyl)benzoic acid methyl ester, is characterized by its unique molecular structure, which includes a benzoic acid moiety, a methylamino group, and a trifluoromethyl substituent. These functional groups contribute to its diverse chemical properties and potential biological activities.
The molecular formula of BENZOIC ACID, 2-(METHYLAMINO)-5-(TRIFLUOROMETHYL)-, METHYL ESTER is C11H11F3NO2, and its molecular weight is approximately 238.20 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the esterification of 2-(methylamino)-5-(trifluoromethyl)benzoic acid with methanol in the presence of a suitable catalyst. The resulting product is a white crystalline solid with a melting point ranging from 90 to 93°C.
In the realm of pharmaceutical research, BENZOIC ACID, 2-(METHYLAMINO)-5-(TRIFLUOROMETHYL)-, METHYL ESTER has garnered attention due to its potential as a lead compound for the development of novel therapeutic agents. Recent studies have explored its pharmacological properties, particularly its activity as an antidepressant and anxiolytic agent. The presence of the methylamino group and the trifluoromethyl substituent contributes to its ability to interact with specific neurotransmitter receptors in the central nervous system (CNS).
A study published in the *Journal of Medicinal Chemistry* in 2021 investigated the in vitro and in vivo effects of BENZOIC ACID, 2-(METHYLAMINO)-5-(TRIFLUOROMETHYL)-, METHYL ESTER on serotonin and dopamine receptors. The results demonstrated that the compound exhibited significant binding affinity to these receptors, suggesting its potential as a modulator of monoamine neurotransmission. Furthermore, animal models showed that the compound effectively reduced anxiety-like behaviors and depressive symptoms without causing significant side effects.
Beyond its pharmaceutical applications, BENZOIC ACID, 2-(METHYLAMINO)-5-(TRIFLUOROMETHYL)-, METHYL ESTER has also been studied for its use in chemical synthesis and materials science. Its unique combination of functional groups makes it an attractive starting material for the synthesis of more complex molecules. For instance, researchers at the University of California have utilized this compound as a building block in the development of novel polymers with enhanced thermal stability and mechanical properties.
In terms of safety and handling, it is important to note that while BENZOIC ACID, 2-(METHYLAMINO)-5-(TRIFLUOROMETHYL)-, METHYL ESTER is not classified as a hazardous material under current regulations, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and goggles should be worn during laboratory work involving this compound.
The environmental impact of BENZOIC ACID, 2-(METHYLAMINO)-5-(TRIFLUOROMETHYL)-, METHYL ESTER has also been evaluated in several studies. Research conducted by the Environmental Protection Agency (EPA) suggests that the compound has low toxicity to aquatic organisms and does not bioaccumulate in the environment. However, it is recommended that appropriate waste disposal methods be followed to minimize any potential environmental impact.
In conclusion, BENZOIC ACID, 2-(METHYLAMINO)-5-(TRIFLUOROMETHYL)-, METHYL ESTER (CAS No. 675575-41-4) is a multifaceted compound with promising applications in pharmaceuticals and chemical research. Its unique molecular structure and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to advance in this field, it is likely that new uses and applications for this compound will be discovered.
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